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Compound of Interest

Compound Name: 2,6-Dibromo-p-benzoquinone

Cat. No.: B050551 Get Quote

In-Depth Technical Guide: 2,6-Dibromo-p-
benzoquinone
For Researchers, Scientists, and Drug Development Professionals

Core Compound Identification
CAS Number: 19643-45-9[1] Molecular Formula: C₆H₂Br₂O₂[1]

This technical guide provides a comprehensive overview of 2,6-Dibromo-p-benzoquinone, a

halogenated aromatic compound with significant biological activities. This document details its

chemical properties, synthesis and purification protocols, and explores its mechanism of action,

including its genotoxic effects and its role in inducing reactive oxygen species (ROS).

Physicochemical and Biological Data
Quantitative data for 2,6-Dibromo-p-benzoquinone is summarized below. The compound is

noted for its genotoxicity and its ability to inhibit the synthesis of DNA, RNA, and proteins.[1]
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Property Value Reference

Molecular Weight 265.89 g/mol [1]

Appearance Yellow crystalline solid

Biological Activity
Genotoxic, inhibits DNA, RNA,

and protein synthesis
[1]

While specific IC50 and EC50 values for 2,6-Dibromo-p-benzoquinone are not readily

available in the cited literature, studies on closely related dibromo-p-benzoquinone derivatives

have shown potent cytotoxic activities, with IC50 values as low as 0.8 μM against MCF-7

human breast cancer cells.[2][3]

Experimental Protocols
Synthesis of 2,6-Dibromo-p-benzoquinone
A general method for the synthesis of substituted p-benzoquinones involves the oxidation of

the corresponding substituted phenols. For 2,6-disubstituted p-benzoquinones, a common

procedure utilizes the selective oxygenation of 2,6-disubstituted phenols.

Materials:

2,6-Dibromophenol

N,N-dimethylformamide (DMF)

Salcomine (as a catalyst)

Oxygen gas

Hydrochloric acid (4 N)

Ethanol

Procedure:
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In a three-necked flask equipped with a mechanical stirrer, thermometer, and a gas-inlet

tube, dissolve 2,6-dibromophenol in N,N-dimethylformamide.

Add a catalytic amount of salcomine to the solution.

While stirring, introduce oxygen gas at a rate that maintains the reaction temperature below

50°C.

Continue the reaction for approximately 4 hours, at which point the temperature will typically

drop to around 25°C.

Pour the reaction mixture onto crushed ice and add 4 N hydrochloric acid to precipitate the

product.

Collect the resulting yellow-brown precipitate by suction filtration.

Wash the crude product sequentially with 1 N hydrochloric acid, water, and cold ethanol.

Dry the purified product under reduced pressure at 50°C.[4]

Purification by Recrystallization
Further purification of 2,6-Dibromo-p-benzoquinone can be achieved through

recrystallization.

Procedure:

Dissolve the crude 2,6-Dibromo-p-benzoquinone in a suitable solvent, such as ethanol.

Heat the solution to dissolve the solid completely.

Allow the solution to cool slowly to room temperature, followed by further cooling in an ice

bath to promote crystallization.

Collect the purified crystals by filtration and wash with a small amount of cold solvent.

Dry the crystals under vacuum.[4]
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Genotoxicity Assessment: In Vitro Micronucleus Assay
The genotoxic potential of 2,6-Dibromo-p-benzoquinone can be evaluated using the in vitro

micronucleus assay, which detects chromosomal damage.

Cell Culture and Treatment:

Culture a suitable mammalian cell line (e.g., CHO, V79, or human lymphocytes) in

appropriate media and conditions.

Seed the cells in culture plates or flasks and allow them to attach and grow.

Treat the cells with varying concentrations of 2,6-Dibromo-p-benzoquinone for a defined

period (e.g., 3-6 hours for short-term treatment with metabolic activation, or for 1.5-2 normal

cell cycle lengths without metabolic activation). Include both a vehicle control and a positive

control.

If required for the cell type, add cytochalasin B to block cytokinesis, resulting in binucleated

cells.

Harvesting and Staining:

After the treatment period, wash the cells with phosphate-buffered saline (PBS).

Harvest the cells by trypsinization.

Treat the cells with a hypotonic solution to swell the cytoplasm.

Fix the cells using a methanol/acetic acid solution.

Drop the fixed cell suspension onto clean microscope slides and allow to air dry.

Stain the slides with a DNA-specific stain such as Giemsa or a fluorescent dye like DAPI.

Analysis:

Score the slides under a microscope for the presence of micronuclei in binucleated cells (if

cytochalasin B was used) or in mononucleated cells.
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A significant increase in the frequency of micronucleated cells in the treated groups

compared to the vehicle control indicates a positive genotoxic effect.

Reactive Oxygen Species (ROS) Production Assay
The induction of ROS by 2,6-Dibromo-p-benzoquinone can be measured using a cell-

permeable fluorescent probe like 2',7'-dichlorodihydrofluorescein diacetate (DCFH-DA).

Procedure:

Plate cells in a multi-well plate and allow them to adhere.

Wash the cells with a suitable buffer (e.g., PBS).

Load the cells with DCFH-DA solution in a serum-free medium and incubate in the dark.

After incubation, wash the cells to remove the excess probe.

Treat the cells with different concentrations of 2,6-Dibromo-p-benzoquinone. Include a

positive control (e.g., H₂O₂) and a vehicle control.

Measure the fluorescence intensity at appropriate excitation and emission wavelengths using

a fluorescence plate reader or a fluorescence microscope. An increase in fluorescence

indicates an increase in intracellular ROS levels.[5][6][7][8]

MAPK Pathway Activation: Western Blot Analysis
To investigate the effect of 2,6-Dibromo-p-benzoquinone on the MAPK signaling pathway, the

phosphorylation status of key proteins like ERK, JNK, and p38 can be assessed by Western

blotting.[9][10][11][12][13]

Cell Lysis and Protein Quantification:

Treat cells with 2,6-Dibromo-p-benzoquinone for various time points.

Lyse the cells in a suitable lysis buffer containing protease and phosphatase inhibitors.
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Determine the protein concentration of the lysates using a standard protein assay (e.g., BCA

assay).

Western Blotting:

Separate equal amounts of protein from each sample by SDS-PAGE.

Transfer the separated proteins to a PVDF or nitrocellulose membrane.

Block the membrane with a blocking buffer (e.g., 5% non-fat milk or BSA in TBST) to prevent

non-specific antibody binding.

Incubate the membrane with primary antibodies specific for the phosphorylated forms of

ERK, JNK, and p38, as well as with antibodies for the total forms of these proteins as loading

controls.

Wash the membrane and incubate with a suitable horseradish peroxidase (HRP)-conjugated

secondary antibody.

Detect the protein bands using an enhanced chemiluminescence (ECL) detection system. An

increase in the ratio of phosphorylated protein to total protein indicates activation of the

MAPK pathway.[9][10][11][12][13]

Signaling Pathways and Mechanisms of Action
2,6-Dibromo-p-benzoquinone is known to be genotoxic and can induce cell death by

inhibiting the synthesis of essential macromolecules like DNA, RNA, and proteins.[1] A key

aspect of its mechanism of action is believed to be the induction of reactive oxygen species

(ROS). The accumulation of ROS can lead to oxidative stress, causing damage to cellular

components and activating various signaling pathways.

While direct evidence for the specific signaling pathways modulated by 2,6-Dibromo-p-
benzoquinone is limited, based on studies of related p-benzoquinones, a plausible mechanism

involves the activation of the Mitogen-Activated Protein Kinase (MAPK) signaling cascade. The

MAPK pathway, which includes the ERK, JNK, and p38 kinases, is a critical regulator of cellular

processes such as proliferation, differentiation, and apoptosis. Oxidative stress is a known
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activator of the JNK and p38 pathways, which are often associated with stress responses and

apoptosis.

Below is a hypothesized workflow illustrating the potential mechanism of action for 2,6-
Dibromo-p-benzoquinone.

Caption: Hypothesized mechanism of 2,6-Dibromo-p-benzoquinone action.

The following diagram illustrates a typical experimental workflow for investigating the effects of

2,6-Dibromo-p-benzoquinone on a specific cell line.

Caption: Workflow for studying 2,6-Dibromo-p-benzoquinone effects.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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